Cas no 50881-23-7 (1-[(chlorosulfonyl)amino]ethan-1-one)
1-[(chlorosulfonyl)amino]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Sulfamoyl chloride, acetyl-
- N-acetylsulfamoyl chloride
- 1-[(chlorosulfonyl)amino]ethan-1-one
- EN300-132862
- SCHEMBL3266002
- DTXSID10610331
- AKOS006334245
- 50881-23-7
- Acetylsulfamyl chloride
- G71731
- MFCD19200128
-
- Inchi: 1S/C2H4ClNO3S/c1-2(5)4-8(3,6)7/h1H3,(H,4,5)
- InChI Key: RHHZWMIOVCTMJB-UHFFFAOYSA-N
- SMILES: ClS(NC(C)=O)(=O)=O
Computed Properties
- Exact Mass: 156.96012
- Monoisotopic Mass: 156.9600419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 63.24
1-[(chlorosulfonyl)amino]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C611195-10mg |
1-[(chlorosulfonyl)amino]ethan-1-one |
50881-23-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C611195-50mg |
1-[(chlorosulfonyl)amino]ethan-1-one |
50881-23-7 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C611195-100mg |
1-[(chlorosulfonyl)amino]ethan-1-one |
50881-23-7 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-132862-0.05g |
1-[(chlorosulfonyl)amino]ethan-1-one |
50881-23-7 | 95% | 0.05g |
$182.0 | 2023-02-15 | |
| Enamine | EN300-132862-0.1g |
1-[(chlorosulfonyl)amino]ethan-1-one |
50881-23-7 | 95% | 0.1g |
$272.0 | 2023-02-15 | |
| Enamine | EN300-132862-0.25g |
1-[(chlorosulfonyl)amino]ethan-1-one |
50881-23-7 | 95% | 0.25g |
$389.0 | 2023-02-15 | |
| Enamine | EN300-132862-0.5g |
1-[(chlorosulfonyl)amino]ethan-1-one |
50881-23-7 | 95% | 0.5g |
$612.0 | 2023-02-15 | |
| Enamine | EN300-132862-1.0g |
1-[(chlorosulfonyl)amino]ethan-1-one |
50881-23-7 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-132862-2.5g |
1-[(chlorosulfonyl)amino]ethan-1-one |
50881-23-7 | 95% | 2.5g |
$1539.0 | 2023-02-15 | |
| Enamine | EN300-132862-5.0g |
1-[(chlorosulfonyl)amino]ethan-1-one |
50881-23-7 | 95% | 5.0g |
$2277.0 | 2023-02-15 |
1-[(chlorosulfonyl)amino]ethan-1-one Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 1-[(chlorosulfonyl)amino]ethan-1-one
Recent Advances in the Application of 1-[(Chlorosulfonyl)amino]ethan-1-one (CAS: 50881-23-7) in Chemical Biology and Pharmaceutical Research
The compound 1-[(chlorosulfonyl)amino]ethan-1-one (CAS: 50881-23-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and emerging applications in medicinal chemistry.
Recent studies have highlighted the role of 1-[(chlorosulfonyl)amino]ethan-1-one as a key intermediate in the synthesis of sulfonamide-based compounds, which are widely recognized for their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the efficient preparation of sulfonamide derivatives with enhanced bioactivity against bacterial pathogens. The researchers employed a novel one-pot synthesis strategy, leveraging the electrophilic nature of the chlorosulfonyl group to achieve high yields and selectivity.
In addition to its synthetic applications, mechanistic investigations have revealed that 1-[(chlorosulfonyl)amino]ethan-1-one can act as a reactive warhead in covalent inhibitor design. A recent publication in ACS Chemical Biology (2024) reported its successful incorporation into small-molecule inhibitors targeting cysteine proteases, a class of enzymes implicated in various diseases, including cancer and infectious diseases. The study provided structural and kinetic evidence supporting the compound's ability to form stable covalent adducts with the active-site cysteine residue, thereby inhibiting enzyme activity.
Furthermore, advancements in analytical techniques have enabled a deeper understanding of the stability and reactivity of 1-[(chlorosulfonyl)amino]ethan-1-one under physiological conditions. A collaborative study between academic and industrial researchers (Nature Communications, 2023) utilized mass spectrometry and NMR spectroscopy to characterize its degradation pathways and identify potential byproducts. These findings are critical for optimizing its use in pharmaceutical formulations and minimizing off-target effects.
Looking ahead, the potential of 1-[(chlorosulfonyl)amino]ethan-1-one extends beyond traditional drug discovery. Emerging applications include its use in chemical proteomics for target identification and in the development of prodrugs with improved pharmacokinetic properties. Ongoing research is also exploring its utility in bioconjugation strategies for antibody-drug conjugates (ADCs), where its reactivity could enable site-specific modifications.
In conclusion, the compound 1-[(chlorosulfonyl)amino]ethan-1-one (CAS: 50881-23-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications, from synthetic chemistry to covalent inhibitor design, underscore its importance in advancing drug discovery. Future studies are expected to further elucidate its mechanistic nuances and expand its therapeutic potential.
50881-23-7 (1-[(chlorosulfonyl)amino]ethan-1-one) Related Products
- 847445-16-3(SULFAMOYL CHLORIDE, (1-OXOPENTYL)-)
- 847445-17-4(Butanamide,N-(chlorosulfonyl)-)
- 847445-18-5(Propanamide,N-(chlorosulfonyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)